Cas no 2171994-30-0 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid)
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid
- EN300-1485412
- 2171994-30-0
- 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid
-
- Inchi: 1S/C28H34N2O5/c1-27(2,3)16-18(15-24(31)32)29-25(33)28(13-8-14-28)30-26(34)35-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,8,13-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
- InChI Key: PEGVXMSNIPXBNN-UHFFFAOYSA-N
- SMILES: O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CC(C)(C)C
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 765
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485412-0.05g |
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid |
2171994-30-0 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1485412-0.1g |
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid |
2171994-30-0 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1485412-0.25g |
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid |
2171994-30-0 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1485412-0.5g |
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid |
2171994-30-0 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1485412-1.0g |
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid |
2171994-30-0 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1485412-2.5g |
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid |
2171994-30-0 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1485412-5.0g |
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid |
2171994-30-0 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1485412-10.0g |
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid |
2171994-30-0 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1485412-50mg |
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid |
2171994-30-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1485412-100mg |
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5,5-dimethylhexanoic acid |
2171994-30-0 | 100mg |
$2963.0 | 2023-09-28 |
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid
Research Brief on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid (CAS: 2171994-30-0)
The compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid (CAS: 2171994-30-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, structural characteristics, and biological relevance.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of complex peptides and peptidomimetics. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely employed method for constructing peptides with high precision. Researchers have demonstrated that the cyclobutyl and dimethylhexanoic acid moieties contribute to the compound's stability and bioavailability, making it a promising candidate for further pharmacological exploration.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a building block for novel protease inhibitors. The study revealed that the unique steric and electronic properties of the cyclobutyl ring enhance binding affinity to target enzymes, while the Fmoc group facilitates easy deprotection under mild conditions. These findings suggest that 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid could play a pivotal role in the development of next-generation therapeutics for diseases such as cancer and viral infections.
Another notable advancement involves the compound's application in the design of peptide-based drug delivery systems. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported that the dimethylhexanoic acid tail improves membrane permeability, enabling efficient cellular uptake of conjugated therapeutic agents. This property is particularly advantageous for targeted drug delivery, where precise intracellular localization is critical for efficacy.
Despite these promising developments, challenges remain in optimizing the compound's synthetic yield and scalability. Recent efforts have focused on streamlining the production process using green chemistry principles, such as minimizing solvent waste and employing catalytic methods. For instance, a team at MIT has developed a novel catalytic system that reduces the number of steps required to synthesize the compound, thereby enhancing its accessibility for industrial applications.
In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid (CAS: 2171994-30-0) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and functional versatility make it a subject of ongoing research, with potential implications for therapeutic innovation. Future studies are expected to explore its broader applications, including its role in personalized medicine and bioconjugation strategies.
2171994-30-0 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-5,5-dimethylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)